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Compound of Interest

Compound Name: Terpinyl butyrate

Cat. No.: B1594661

Executive Summary: This document provides a comprehensive technical overview of terpinyl
butyrate (CAS 2153-28-8), an ester recognized for its distinct fruity and floral aroma. Primarily
utilized in the flavor and fragrance industries, its potential applications in the pharmaceutical
sector are also being explored. This guide details its physicochemical properties, synthesis,
safety profile, and known applications. Furthermore, it proposes a potential mechanism of
action for its biological activity, postulating its role as a pro-drug for butyrate, a known histone
deacetylase (HDAC) inhibitor. Detailed experimental workflows are provided to guide future
research in this area.

Physicochemical Properties

Terpinyl butyrate is a colorless to pale yellow liquid.[1] It is a mixture of isomers, and its key
physical and chemical properties are summarized below for easy reference.
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Property Value Source

CAS Number 2153-28-8 [11[2][3]

Molecular Formula C14H2402 [1][2][3]14]

Molecular Weight 224.34 g/mol [1112][31[41[5]
Colorless to pale yellow, oily

Appearance . [1][2]
liquid

] Fruity, floral, balsamic, with

Odor Profile [L1031161[7]
notes of rosemary and plum

Boiling Point 243 - 246 °C at 760 mmHg [1112][4116]

_ 0.938 - 0.968 g/mL at 15.5-25
Density [11061[7]

°C

Refractive Index

n20/D 1.463 - 1.467

[2](6]

Flash Point

>100 °C (>212 °F)

[1](6]

Vapor Pressure

0.005 - 0.0126 mmHg at 25 °C

(estimated)

[1]3]

Soluble in alcohol; Insoluble in

Solubility water (0.9352 mg/L at 25°C [11[3]
est.)

FEMA Number 3049 [2][5]

LogP (o/w) 4.73 - 4.754 (estimated) [1][6]

Synthesis and Manufacturing

Terpinyl butyrate is an ester, and its synthesis is typically achieved through the Fischer

esterification reaction. This classic method involves the acid-catalyzed reaction of a carboxylic

acid (butyric acid) with an alcohol (a-terpineol).

Experimental Protocol: Fischer Esterification of Terpinyl

Butyrate
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Reactant Preparation: In a round-bottom flask, combine equimolar amounts of a-terpineol
and butyric acid. A suitable solvent, such as toluene, can be used to facilitate the reaction
and azeotropically remove water.

Catalyst Addition: Add a catalytic amount of a strong acid, typically sulfuric acid or p-
toluenesulfonic acid, to the mixture.

Reaction Setup: Equip the flask with a Dean-Stark apparatus and a reflux condenser.

Heating and Reflux: Heat the mixture to reflux. The water produced during the esterification
will be collected in the Dean-Stark trap, driving the equilibrium towards the product side, in
accordance with Le Chatelier's principle.[8]

Monitoring: Monitor the reaction progress by observing the amount of water collected or by
using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Neutralize
the acid catalyst with a weak base, such as a saturated sodium bicarbonate solution.

Extraction and Purification: Transfer the mixture to a separatory funnel and wash
sequentially with water and brine. Dry the organic layer over an anhydrous salt (e.g., sodium
sulfate or magnesium sulfate). Filter the drying agent and remove the solvent under reduced
pressure. The crude terpinyl butyrate can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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